Cas no 34879-87-3 (1H-Indazole, 1,6-dimethyl-)

• Product Name: 1H-Indazole, 1,6-dimethyl-
• CAS No: 34879-87-3
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD22380263
• CID: 1466674
• PubChem ID: 21753094
• Update Time: 2025-04-20

1H-Indazole, 1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1,6-dimethyl-
• 1,6-Dimethyl-1H-indazole
• 34879-87-3
• MFCD22380263
• W16216
• 1,6-dimethylindazole
• AS-58275
• AKOS024049066
• SCHEMBL425168
• DB-132462

• MDL： MFCD22380263
• Inchi： 1S/C9H10N2/c1-7-3-4-8-6-10-11(2)9(8)5-7/h3-6H,1-2H3
• InChI Key： KGRHFKRJDVCGMB-UHFFFAOYSA-N
• SMILES： N1(C)C2C=C(C)C=CC=2C=N1

Computed Properties

• Exact Mass: 146.0845
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles